(E)-4-[3-(butyrylamino)anilino]-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[3-(butanoylamino)anilino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C14H16N2O4/c1-2-4-12(17)15-10-5-3-6-11(9-10)16-13(18)7-8-14(19)20/h3,5-9H,2,4H2,1H3,(H,15,17)(H,16,18)(H,19,20)/b8-7+
• InChI Key: YFSLIMJARIJVRX-BQYQJAHWSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)C=CC(=O)O
• Isomeric SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)/C=C/C(=O)O
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• CAS No.: 940227-13-4

Description

(E)-4-[3-(butyrylamino)anilino]-4-oxo-2-butenoic acid is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.292. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of (Z)-4-oxo-4-(arylamino)but-2-enoic acid derivatives, which share structural similarities with the specified compound, has been demonstrated. These derivatives have shown significant inhibition against human carbonic anhydrase isoenzymes I and II, suggesting potential for medical applications due to the enzyme's involvement in physiological processes (Oktay et al., 2016).
• A series of 4-aryl-2-tert-butylamino-4-oxo-2-butenoic acids synthesized displayed antimicrobial and analgesic activities. These findings highlight the therapeutic potential of structurally related compounds in addressing microbial infections and pain management (Koz’minykh et al., 2004).

Chemical Properties and Synthesis Methods

• A method for the microwave-assisted synthesis of 4-oxo-2-butenoic acids via aldol-condensation of glyoxylic acid was developed. This research provides valuable insights into efficient and versatile methods for synthesizing compounds with the 4-oxo-2-butenoic acid core, which could be applicable to the synthesis of (E)-4-[3-(butyrylamino)anilino]-4-oxo-2-butenoic acid and its analogs (Uguen et al., 2021).

Catalytic and Chemical Reactions

• The study of intramolecular thermal cyclizations of related compounds has contributed to the understanding of chemical reactions that can form complex structures from simpler butenoic acid derivatives. Such reactions have implications for synthesizing pharmaceuticals and other biologically active molecules (Celestina et al., 2004).